3-(2,5-Dimethylpyrazol-3-yl)oxypropan-1-amine;dihydrochloride

• IUPAC Name: 3-(2,5-dimethylpyrazol-3-yl)oxypropan-1-amine;dihydrochloride
• InChI: InChI=1S/C8H15N3O.2ClH/c1-7-6-8(11(2)10-7)12-5-3-4-9;;/h6H,3-5,9H2,1-2H3;2*1H
• InChI Key: NSIVRHDXTCGLJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)OCCCN)C.Cl.Cl
• Molecular Formula: C8H17Cl2N3O
• Molecular Weight: 242.14 g/mol
• CAS No.: 2287340-49-0

Description

Chemical Structure: The compound consists of a pyrazole ring substituted with methyl groups at positions 2 and 5, linked via an oxypropan-1-amine chain. The dihydrochloride salt enhances solubility and stability .
Molecular Formula: C₉H₁₇Cl₂N₃O (calculated based on systematic naming).
Key Features:

• Pyrazole Core: The 2,5-dimethyl substitution pattern influences electronic properties and steric effects.
• Dihydrochloride Salt: Improves aqueous solubility, critical for pharmaceutical applications .

Biological Activity

3-(2,5-Dimethylpyrazol-3-yl)oxypropan-1-amine; dihydrochloride is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological evaluations, and mechanisms of action based on diverse research findings.

Synthesis

The compound can be synthesized through various methods, as indicated in the literature. A notable approach involves the reaction of 2,5-dimethylpyrazole with appropriate alkylating agents to form the desired amine derivative. The synthesis typically includes purification steps such as recrystallization or chromatography.

1. Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of derivatives containing the 3,5-dimethylpyrazole moiety against various cancer cell lines. For instance, in a study assessing new 1-aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone oxime derivatives, several compounds exhibited significant cytotoxicity, with IC50 values indicating their potency against specific cancer types:

Compound	Cell Line	IC50 (µM)	Reference
5f	C6	5.13
5-FU	C6	8.34
Others	Various	Varies

These findings suggest that compounds containing the dimethylpyrazole structure may have enhanced cytotoxic properties compared to standard chemotherapeutics.

Flow cytometry analyses have indicated that the mechanism of action for some derivatives involves apoptosis induction in cancer cells. The studies showed that treated cells exhibited increased markers for apoptosis, highlighting the potential of these compounds in cancer therapy.

3. Anti-inflammatory Properties

In addition to cytotoxicity, some studies have explored the anti-inflammatory effects of pyrazole derivatives. For example, compounds with similar structures have been shown to inhibit pro-inflammatory cytokines in vitro, suggesting a dual role in both cancer treatment and inflammation modulation.

Case Study 1: Anticancer Activity

A comprehensive evaluation of a series of pyrazole derivatives demonstrated significant anticancer activity against colon and lung adenocarcinoma cell lines. The study utilized MTT assays to quantify cell viability post-treatment and revealed that certain derivatives were more effective than established drugs like 5-fluorouracil (5-FU) in inhibiting tumor growth.

Case Study 2: Apoptosis Induction

In another experiment focusing on human neuroblastoma cells, treatment with specific pyrazole derivatives resulted in marked apoptosis as evidenced by annexin V staining and caspase activation assays. The results pointed towards a promising avenue for developing new neuroprotective agents based on the pyrazole scaffold.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Pyrazole Derivatives with Varied Substituents

(a) Methyl (1,5-Dimethylpyrazol-3-yl)acetate (4b)

• Structure : Pyrazole with 1,5-dimethyl groups and an ester-functionalized side chain.
• Synthesis: Yields depend on solvent (70% in acetic acid vs. 27% in methanol) .
• Key Difference : Replacement of the oxypropan-1-amine chain with an ester group reduces basicity and alters reactivity.

(b) 1-(2,5-Dimethylphenyl)-1H-pyrazol-3-amine

• Structure : Pyrazole attached to a 2,5-dimethylphenyl group instead of an aliphatic chain.
• Impact : Aromatic substitution increases hydrophobicity and may enhance membrane permeability compared to the target compound’s hydrophilic amine linker .

(c) Ethyl 3-(2,5-Dimethylpyrazol-3-yl)-3-oxo-propanoate

• Structure : Features a ketone and ester group on the propane chain.

Piperazine-Linked Analogs (HBK Series)

Example: HBK-17 (1N-[3-(2,5-Dimethylphenoxy)propyl]-4N-(2-methoxyphenyl)piperazine hydrochloride)

• Structure : Similar propyl linker but attached to a piperazine ring and methoxyphenyl group.
• Comparison: Pharmacological Potential: Piperazine derivatives often target neurotransmitter receptors (e.g., serotonin, dopamine), suggesting divergent biological applications compared to the primary amine in the target compound . Solubility: Both are hydrochloride salts, but HBK-17’s bulkier structure may reduce solubility relative to the target’s compact amine chain .

Complex Pyrazole-Amines

Example : N-[(2,5-Dimethylpyrazol-3-yl)methyl]-1-(2-fluoroethyl)-4-methylpyrazol-3-amine hydrochloride (CAS 1856033-56-1)

• Structure : Dual pyrazole cores with fluorinated and methylated substituents.
• Molecular Weight : 287.76 g/mol vs. ~265 g/mol (target compound).
• Key Contrast : Fluorine inclusion improves metabolic stability and bioavailability, while the dual pyrazole system increases structural rigidity .

Table 1: Comparative Data

Compound	Molecular Formula	Molecular Weight (g/mol)	Salt Form	Key Functional Groups	Synthetic Yield (Typical)
Target Compound	C₉H₁₇Cl₂N₃O	~265	Dihydrochloride	Pyrazole, Amine, Ether	Not specified
Methyl (1,5-Dimethylpyrazol-3-yl)acetate	C₇H₁₀N₂O₂	154.17	None	Pyrazole, Ester	27–70%
HBK-17	C₂₂H₂₉ClN₂O₂	392.93	Hydrochloride	Piperazine, Phenoxy, Ether	Not specified
CAS 1856033-56-1	C₁₂H₁₉ClFN₅	287.76	Hydrochloride	Dual Pyrazole, Fluorine	Not specified

Key Observations:

• Solubility : Dihydrochloride salts (target, HBK-17) outperform free bases in aqueous media.
• Synthetic Efficiency : Methyl pyrazole esters (e.g., 4b) show solvent-dependent yields, highlighting the importance of reaction conditions for analogs .
• Structural Complexity : Compounds like CAS 1856033-56-1 demonstrate how additional substituents (e.g., fluorine) can refine pharmacokinetic profiles .

Analytical and Pharmacological Considerations

• Analytical Methods : RP-HPLC is widely used for purity assessment in similar compounds (e.g., gabapentin, amitriptyline hydrochloride) .
  
  
• Dose-Effect Relationships : Methods like Litchfield-Wilcoxon analysis () could be applied to compare potency if biological data were available.

Q & A

Q. What synthetic methodologies are recommended for preparing 3-(2,5-Dimethylpyrazol-3-yl)oxypropan-1-amine dihydrochloride?

The synthesis typically involves multi-step organic reactions. A common approach includes:

• Step 1 : Alkylation of 2,5-dimethylpyrazol-3-ol with a propane-1-amine derivative (e.g., 3-bromopropan-1-amine) under basic conditions (e.g., K₂CO₃ in DMF) to form the ether linkage .
• Step 2 : Hydrochloride salt formation via reaction with HCl gas or concentrated HCl in anhydrous ethanol to precipitate the dihydrochloride salt .
  Key considerations:
• Use inert atmospheres (N₂/Ar) to prevent oxidation of the pyrazole ring.
• Monitor reaction progress via TLC or HPLC to optimize yield and purity.

Q. How should researchers characterize the purity and structural integrity of this compound?

Standard analytical techniques include:

• NMR Spectroscopy : ¹H and ¹³C NMR to confirm the presence of the pyrazole ring (δ ~6.0–6.5 ppm for pyrazole protons) and amine side chain (δ ~2.5–3.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS to verify molecular weight (e.g., [M+H⁺] for C₉H₁₆Cl₂N₃O).
• Elemental Analysis : Validate Cl⁻ content (~21–23% for dihydrochloride salts) .
• HPLC : Assess purity (>98%) using reverse-phase columns (C18) with UV detection at 254 nm .

Q. What are the critical solubility and stability parameters for handling this compound in laboratory settings?

• Solubility : Freely soluble in water (>50 mg/mL) due to the dihydrochloride salt form; sparingly soluble in DMSO or ethanol .
• Stability :
  • Store at 2–8°C under desiccation to prevent hygroscopic degradation .
  • Avoid prolonged exposure to light, as the pyrazole ring may undergo photodegradation .

Advanced Research Questions

Q. How can researchers investigate the biological mechanism of action for this compound?

• Target Identification : Use affinity chromatography or surface plasmon resonance (SPR) to identify binding partners (e.g., kinases, GPCRs) .
• Enzyme Inhibition Assays : Test activity against enzymes like cyclooxygenase (COX) or phosphodiesterases (PDEs) using fluorometric or colorimetric substrates (e.g., Mosmann’s MTT assay for cytotoxicity) .
• Cellular Uptake Studies : Radiolabel the compound with ³H or ¹⁴C to quantify intracellular accumulation .

Q. What strategies resolve contradictions in structure-activity relationship (SAR) data for pyrazole derivatives?

• Comparative Molecular Field Analysis (CoMFA) : Model steric/electronic effects of substituents (e.g., methyl groups at pyrazole 2,5-positions) on biological activity .
• Crystallography : Solve X-ray structures of ligand-target complexes to clarify binding modes .
• Meta-Analysis : Cross-reference datasets from PubChem or ChEMBL to identify outliers or assay-specific artifacts .

Q. How can researchers optimize experimental design for in vivo studies?

• Dosing Regimens : Conduct pharmacokinetic (PK) studies in rodents to determine bioavailability and half-life. Use LC-MS/MS for plasma concentration analysis .
• Metabolite Profiling : Identify major metabolites via UPLC-QTOF-MS to assess metabolic stability .
• Toxicity Screening : Evaluate hepatotoxicity (ALT/AST levels) and renal function (creatinine clearance) in acute/chronic dosing models .

Data Analysis and Reproducibility

Q. What statistical approaches are recommended for analyzing dose-response data?

• Nonlinear Regression : Fit data to sigmoidal models (e.g., Hill equation) to calculate EC₅₀/IC₅₀ values .
• Bootstrap Resampling : Estimate confidence intervals for parameters like potency and efficacy .
• ANOVA with Tukey’s Test : Compare multiple experimental groups (e.g., varying substituents) .

Q. How can researchers address batch-to-batch variability in compound synthesis?

• Quality Control (QC) Protocols : Implement strict in-process controls (e.g., reaction temperature, pH) and post-synthesis characterization (NMR, HPLC) .
• Design of Experiments (DoE) : Use factorial designs to optimize reaction conditions and minimize variability .

Emerging Research Directions

Q. What novel applications could this compound have in chemical biology?

• Photoaffinity Labeling : Incorporate azide or diazirine groups to map target engagement in live cells .
• Proteolysis-Targeting Chimeras (PROTACs) : Exploit the pyrazole scaffold to design bifunctional degraders .

Q. How can computational methods enhance research on this compound?

• Molecular Dynamics (MD) Simulations : Predict binding kinetics and conformational flexibility .
• Machine Learning (ML) : Train models on PubChem datasets to predict off-target effects .